Cas no 3333-25-3 (2,6-Dibromobenzene-1,4-diol)

• Product Name: 2,6-Dibromobenzene-1,4-diol
• CAS No: 3333-25-3
• Molecular Formula: C₆H₄O₂Br₂
• Molecular Weight: 267.90276
• CID: 319681
• PubChem ID: 76852

2,6-Dibromobenzene-1,4-diol Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-dibromo-
• 2,6-dibromobenzene-1,4-diol
• DIBROMOHYDROQUINONE, 2,6-(P)
• 1,4-Benzenediol,2,6-dibromo
• 2,5-Dibromhydrochinon
• 2,6-Dibrom-hydrochinon
• 2,6-Dibromo-1,4-benzenediol
• 2,6-dibromo-hydroquinone
• 2.6-Dibrom-1.4-dihydroxy-benzol
• 4-hydroxy-2,6-dibromophenol
• 2,6-Dibromohydroquinone
• K482GW3Y3E
• 2,6-dibromo-benzene-1,4-diol
• 2,6-Dibromoquinol
• NS00029463
• SCHEMBL69980
• CHEBI:19390
• UNII-K482GW3Y3E
• DTXSID20186956
• 1,3-DIBROMO-2,5-DIHYDROXYBENZENE
• NSC-226243
• NSC 226243
• EINECS 222-066-1
• 1,4-Benzenediol, 2,6-dibromo-
• Q209269
• FT-0708008
• 2,6-Dibromo-1,4-benzenediol #
• NSC226243
• 3333-25-3

• InChIKey： IELUPRVYGHTVHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4Br2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2,9-10H
• SMILES： OC1C=C(Br)C(O)=C(Br)C=1

Computed Properties

• Exact Mass: 265.85800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 265.858
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.62280
• PSA: 40.46000
• Refractive Index: 1.69
• Boiling Point: 283.0±35.0 °C at 760 mmHg
• Melting Point: No date available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 124.9±25.9 °C
• Color/Form: No date available
• Density: 2.3±0.1 g/cm3

2,6-Dibromobenzene-1,4-diol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,6-Dibromobenzene-1,4-diol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids